Cas no 1804912-46-6 (2-Bromo-5-(difluoromethyl)-6-fluoro-3-methylpyridine)

• Product Name: 2-Bromo-5-(difluoromethyl)-6-fluoro-3-methylpyridine
• CAS No: 1804912-46-6
• MF: C₇H₅BrF₃N
• MW: 240.020511388779
• CID: 4861575
• Update Time: 2025-07-20

2-Bromo-5-(difluoromethyl)-6-fluoro-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(difluoromethyl)-6-fluoro-3-methylpyridine

• Inchi： 1S/C7H5BrF3N/c1-3-2-4(6(9)10)7(11)12-5(3)8/h2,6H,1H3
• InChI Key： NMZHFMVYLVLHPH-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=C(C(=N1)F)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromo-5-(difluoromethyl)-6-fluoro-3-methylpyridine

Research Brief on 2-Bromo-5-(difluoromethyl)-6-fluoro-3-methylpyridine (CAS: 1804912-46-6) in Chemical Biology and Pharmaceutical Applications

The compound 2-Bromo-5-(difluoromethyl)-6-fluoro-3-methylpyridine (CAS: 1804912-46-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This heterocyclic pyridine derivative, characterized by its bromo, difluoromethyl, fluoro, and methyl substituents, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of agrochemicals, pharmaceuticals, and other specialty chemicals, leveraging its reactivity and the strategic placement of its functional groups.

One of the primary research focuses involving this compound has been its role as a key building block in the synthesis of novel kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the introduction of fluorine atoms, known for their ability to modulate pharmacokinetic properties, has been a strategic approach to enhance drug efficacy and metabolic stability. Recent publications highlight the use of 2-Bromo-5-(difluoromethyl)-6-fluoro-3-methylpyridine in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, to generate diverse libraries of potential therapeutic agents. These reactions capitalize on the bromo substituent's reactivity, enabling efficient derivatization at the 2-position of the pyridine ring.

In addition to its applications in medicinal chemistry, this compound has also been investigated for its potential in agrochemical development. The difluoromethyl group, in particular, is known to impart favorable properties such as increased lipophilicity and resistance to metabolic degradation, making it a valuable moiety in the design of pesticides and herbicides. Recent studies have demonstrated the incorporation of 2-Bromo-5-(difluoromethyl)-6-fluoro-3-methylpyridine into scaffolds targeting insect nicotinic acetylcholine receptors, showcasing its broad utility beyond human therapeutics.

From a synthetic chemistry perspective, advancements in the scalable production of this compound have been reported, addressing challenges related to regioselectivity and purity. Novel catalytic methods and optimized reaction conditions have been developed to improve yields and reduce byproducts, facilitating its broader adoption in industrial and academic settings. These methodological improvements are critical for ensuring the reliable supply of high-quality material for ongoing research and development efforts.

Looking ahead, the continued exploration of 2-Bromo-5-(difluoromethyl)-6-fluoro-3-methylpyridine is expected to yield further insights into its applications, particularly in the context of fragment-based drug discovery and the development of covalent inhibitors. Its unique combination of substituents offers a rich platform for structural diversification, enabling the fine-tuning of physicochemical and biological properties. As such, this compound remains a valuable tool in the arsenal of researchers aiming to address unmet medical and agricultural needs through innovative chemical solutions.